3-Amino-N-(2,6-dichlorophenyl)-6-(4-pyridinyl)thieno[2,3-b]pyridine-2-carboxamide
3-Amino-N-(2,6-dichlorophenyl)-6-(4-pyridinyl)thieno[2,3-b]pyridine-2-carboxamide
Brand Name:
Vulcanchem
CAS No.:
626219-52-1
VCID:
VC0357068
InChI:
InChI=1S/C19H12Cl2N4OS/c20-12-2-1-3-13(21)16(12)25-18(26)17-15(22)11-4-5-14(24-19(11)27-17)10-6-8-23-9-7-10/h1-9H,22H2,(H,25,26)
SMILES:
C1=CC(=C(C(=C1)Cl)NC(=O)C2=C(C3=C(S2)N=C(C=C3)C4=CC=NC=C4)N)Cl
Molecular Formula:
C19H12Cl2N4OS
Molecular Weight:
415.3g/mol
3-Amino-N-(2,6-dichlorophenyl)-6-(4-pyridinyl)thieno[2,3-b]pyridine-2-carboxamide
CAS No.: 626219-52-1
Main Products
VCID: VC0357068
Molecular Formula: C19H12Cl2N4OS
Molecular Weight: 415.3g/mol
CAS No. | 626219-52-1 |
---|---|
Product Name | 3-Amino-N-(2,6-dichlorophenyl)-6-(4-pyridinyl)thieno[2,3-b]pyridine-2-carboxamide |
Molecular Formula | C19H12Cl2N4OS |
Molecular Weight | 415.3g/mol |
IUPAC Name | 3-amino-N-(2,6-dichlorophenyl)-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide |
Standard InChI | InChI=1S/C19H12Cl2N4OS/c20-12-2-1-3-13(21)16(12)25-18(26)17-15(22)11-4-5-14(24-19(11)27-17)10-6-8-23-9-7-10/h1-9H,22H2,(H,25,26) |
Standard InChIKey | CKLRRAVUCLWYDU-UHFFFAOYSA-N |
SMILES | C1=CC(=C(C(=C1)Cl)NC(=O)C2=C(C3=C(S2)N=C(C=C3)C4=CC=NC=C4)N)Cl |
Canonical SMILES | C1=CC(=C(C(=C1)Cl)NC(=O)C2=C(C3=C(S2)N=C(C=C3)C4=CC=NC=C4)N)Cl |
PubChem Compound | 1086447 |
Last Modified | Nov 11 2021 |
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